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Clinical Efficacy Data

Get Quote

OK-432 demonstrates high efficacy, particularly for macrocystic lesions, as shown in the table below.

Condition

Study Results

Level of
Evidence

Macrocystic Lymphatic
Malformations

Mixed
Macrocystic/Microcystic LMs

Microcystic Lymphatic
Malformations

Chyle Leakage (Post-Thyroid
Surgery)

LMs in Head & Neck (Various
Types)

94% of patients showed a response to
treatment in a U.S. phase Il trial (n=182) [1].

63% of patients responded to treatment [1].

0% of patients responded to treatment [1].

91.7% (11/12) clinical success rate in a recent
2025 study [2].

Complete or nearly complete shrinkage
observed in 15 of 21 patients after repeated
therapy [3].

Level | Evidence

[1]

Level | Evidence

[1]

Level | Evidence

[1]

Retrospective
Review [2]

Retrospective
Review [3]
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Detailed Mechanism of Action

The therapeutic effect of OK-432 is not due to a direct chemical sclerosant but is mediated through a host-

derived immune and inflammatory response [1] [4] [5].

¢ Cytokine Induction: After intracystic injection, OK-432 stimulates immunocytes (e.g., T-lymphocytes,
macrophages) to secrete a cascade of cytokines, including interleukin-6 (IL-6), tumor necrosis
factor (TNF), interleukin-8 (IL-8), and interferon-gamma (IFN-y) [1] [4].

¢ Inflammatory Cascade: The cytokine surge increases vascular permeability and recruits white blood
cells to the site, triggering a robust inflammatory reaction within the cyst [5].

¢ Sclerosis and Fibrosis: This inflammation damages the lymphatic endothelial cells lining the cyst,
leading to the collapse of the lymphatic channels. The cyst walls adhere to each other, and the
resulting fibrosis obliterates the cavity [4] [5].

e Drainage and Shrinkage: The inflamed and fibrosed cyst is gradually absorbed and excreted by the
lymphatic system, leading to a permanent reduction in the lesion size [4].

The diagram below summarizes this proposed signaling pathway.
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Proposed mechanism of action for OK-432 sclerotherapy.
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Experimental Protocol Overview

The following is a generalized methodology for OK-432 sclerotherapy based on published clinical studies
[6] [4].

o Patient Selection & Pre-procedure Workup

o Confirmation of Diagnhosis: The cystic nature of the lesion must be confirmed via imaging
(e.g., ultrasonography or CT scan). OK-432 is most effective for macrocystic lesions (single or
few large cysts) [1] [4].

o Penicillin Allergy Screen: A skin test for penicillin G allergy must be performed before
treatment, as the streptococcal strain is inactivated with penicillin [1] [4].

o Exclusion of Malighancy: The risk of malignant disease must be ruled out before treatment,
as sclerotherapy could mask a underlying malignancy [7].

¢ Sclerotherapy Procedure

o Anesthesia: The procedure is often performed under general anesthesia, especially for
pediatric patients or complex lesions [6] [5].

o Aspiration: The cystic fluid is aspirated as completely as possible under ultrasound or CT
guidance [4].

o Drug Preparation: One vial (1 KE) of OK-432 is reconstituted in 10 mL of normal saline [1] [4].
o Injection: An amount of the prepared OK-432 solution equal to the volume of aspirated fluid (up
to a maximum of 20 mL) is injected into the cyst cavity [4]. For multiloculated lesions, the total

dose can be divided and injected into separate cavities [4].

¢ Post-procedure Monitoring & Follow-up

o Expected Inflammatory Response: Patients commonly experience local swelling, redness,
pain, and a low-grade fever (38-39°C) for 3-7 days post-injection. This is a sign of the desired
inflammatory process [1] [4].

o Therapeutic Response Time: The shrinkage of the lesion is not immediate; a clinical and
radiological evaluation is typically performed 6 weeks or more after the injection to assess
response [4].

o Repeat Sessions: If the lesion is not sufficiently reduced, a second injection can be considered
after an interval of 1-1.5 months [1].

Safety and Comparative Considerations
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o Safety Profile: OK-432 is generally considered safe. Side effects are mostly mild and self-limiting.
Major complications are rare but can include cellulitis or dyspnea in isolated cases [4]. Antihistamines
and corticosteroids should be available for patients with potential allergic reactions [1].

¢ Contraindications: No absolute contraindications are specifically listed in the available literature,
apart from a confirmed penicillin allergy [5].

e Comparison with Other Agents: Compared to ethanol, another common sclerosant, OK-432 has a
favorable safety profile with a lower risk of severe complications like nerve injury or skin necrosis
[4]. However, ethanol may achieve a faster and more potent sclerosing effect in some cases [4].
Bleomycin is another alternative but carries a risk of pulmonary fibrosis [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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